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Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed overview of the behavioral science methodologies employed

by Reckitt in their hygiene research, supported by experimental protocols, quantitative data

summaries, and visual diagrams.

Introduction
Reckitt, a global leader in health, hygiene, and nutrition, leverages behavioral science to

understand and influence consumer hygiene practices.[1][2] This approach moves beyond

identifying consumer preferences to unearthing the fundamental scientific and behavioral

drivers behind their choices and concerns.[1] By integrating deep consumer insights with

rigorous scientific research, Reckitt aims to develop superior products and interventions that

foster a cleaner, healthier world.[2] A key initiative in this area is the establishment of the

Reckitt Global Hygiene Institute (RGHI), a public health research and innovation hub that

bridges epidemiology, public health, and behavioral insights to generate practical, high-quality

scientific research for enduring behavior change.[3]
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This document outlines key behavioral science methodologies utilized by Reckitt, with a focus

on a notable case study: the targeted hygiene program at the 26th UN Climate Change

Conference of the Parties (COP26).

Core Behavioral Science Framework: Targeted
Hygiene
Reckitt's approach is heavily influenced by the principle of "Targeted Hygiene," which focuses

on implementing hygiene interventions at the moments and places where they are most critical

for health. This risk-based approach is more effective and sustainable than indiscriminate

disinfection.[4] The core tenet is to interrupt the chain of infection by focusing on high-risk

surfaces and encouraging key hygiene behaviors at opportune moments.

Logical Framework for Targeted Hygiene Intervention
The following diagram illustrates the logical flow of a targeted hygiene intervention, from initial

assessment to behavioral reinforcement.
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Phase 1: Risk Assessment

Phase 2: Intervention Design

Phase 3: Implementation & Monitoring

Phase 4: Behavioral Reinforcement
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(e.g., movement flows, common touchpoints)

Develop Surface Disinfection Protocols Strategically Place Hygiene Stations
(e.g., hand sanitizer) Design Behavioral Nudges & Messaging

Deploy Cleaning Teams with
Targeted Protocols

Observational Monitoring of
Hygiene Behaviors

Sustained Hygiene-Centered Messaging

Quantitative Verification
(e.g., ATP Testing)

Real-time Feedback & Protocol RefinementProvide Personal Hygiene Kits
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Caption: Logical workflow for implementing a targeted hygiene program.
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Application Case Study: COP26 Targeted Hygiene
Program
Reckitt, as the official hygiene partner for COP26, developed and implemented a tailor-made

targeted hygiene program to help protect over 25,000 delegates.[4][5] This program serves as

a practical example of their behavioral science methodologies in action.

Quantitative Data Summary
The following tables summarize the key quantitative outcomes of the COP26 hygiene

intervention.

Table 1: Scope of the COP26 Targeted Hygiene Intervention

Metric Value Source

Number of Delegates

Protected
25,000+ [4][5]

Identified Germ Hotspots 50,000 [6]

Key High-Risk Zones 12 [4][7]

Identified High-Risk Surfaces 60 [4][7]

Office Spaces Disinfected 123 [4][7]

Large Meeting Rooms

Disinfected
99 [4][7]

Toilets Disinfected 745 [4][7]

Hand Sanitizer Stations

Deployed
600+ [6]

ATP Swab Tests Conducted 4,800 [4]

Table 2: Comparative Infection Rates
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Population
Infection Rate (per
1,000 individuals)

Time Period Source

Officially Affiliated with

COP26
~2 6-13 November 2021 [8]

General Population in

Scotland
~11-12 6-13 November 2021 [8]

Experimental Protocols
The following protocols are based on the methodologies described in the COP26 case study

and Reckitt's broader consumer research approaches.

Protocol for Surface Cleanliness Verification using ATP
Testing
Objective: To quantitatively assess the effectiveness of surface cleaning protocols by

measuring the amount of organic matter present.

Materials:

Luminometer (ATP measurement device)

ATP testing swabs

Data logging software (cloud-based preferred for real-time monitoring)

Personal Protective Equipment (PPE) as required

Procedure:

Baseline Measurement (Optional but Recommended): Prior to the implementation of

cleaning protocols, take ATP readings from a representative sample of the identified high-

touch surfaces to establish a baseline level of contamination.

Post-Cleaning Measurement: After a surface has been cleaned and disinfected according to

the established protocol, perform the following steps: a. Remove a swab from its tube. b.
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Firmly swab a 10x10 cm area of the target surface. Apply consistent pressure and use a

cross-hatching pattern to ensure the entire area is sampled. c. Place the swab back into its

tube and activate the reagent by breaking the seal and squeezing the bulb to release the

liquid. d. Shake the swab tube gently for 5-10 seconds to ensure the sample is thoroughly

mixed with the reagent. e. Insert the tube into the luminometer and close the lid. f. Initiate the

reading. The result, measured in Relative Light Units (RLU), will be displayed within 15

seconds.

Data Logging: Record the RLU reading, the location of the surface, the time of the test, and

the cleaning team responsible. Utilize cloud-based software for real-time data aggregation

and analysis.[4]

Interpretation and Action: a. Compare the RLU reading against a pre-determined pass/fail

threshold. (Note: Specific thresholds are device-dependent and should be established based

on manufacturer guidelines and internal standards). b. A "pass" indicates that the surface

has been cleaned to an acceptable standard. c. A "fail" indicates that the cleaning was not

effective. This should trigger an immediate re-cleaning of the surface and a follow-up ATP

test. d. Analyze trends in the data to identify areas for improvement in cleaning protocols or

staff training.[9]

Protocol for AI-Moderated Qualitative Interviews
Objective: To uncover the functional and emotional drivers behind consumer hygiene behaviors

and product loyalty.[10]

Platform: AI-moderated qualitative research platform (e.g., BoltChatAI).[10][11]

Procedure:

Define Research Objectives: Clearly articulate the key questions the research aims to

answer. For example, "Why do loyal consumers continue to use our laundry sanitiser?"[10]

Participant Recruitment: Define the target audience based on demographics, product usage,

and other relevant criteria. The AI platform handles the recruitment and screening of

participants.[11]
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Develop a Discussion Guide: a. Provide the AI moderator with a brief outlining the research

objectives and areas of inquiry.[12] b. The AI will generate a structured or semi-structured

discussion guide with a combination of pre-set and dynamically generated follow-up

questions.[13][14] c. The guide should be designed to probe both rational (e.g., "What

specific cleaning challenges does this product solve for you?") and emotional (e.g., "How

does using this product make you feel?") drivers.[10]

Conduct Interviews: a. The AI moderator conducts one-on-one interviews with participants

via voice or text-based chat interfaces.[13] b. Interviews are typically 30 minutes in duration.

[10] c. The AI adapts its questioning based on real-time participant responses to probe for

deeper insights.[14] d. Video responses can be captured to analyze non-verbal cues and

emotional nuances.[10]

Data Analysis and Reporting: a. The AI platform automatically transcribes and analyzes the

interview data.[11] b. The analysis should identify key themes, patterns, and direct quotes

from participants. c. A comprehensive report with actionable insights is generated, often

within 24 hours.[11]

Behavioral Science Signaling Pathways
Reckitt's product development and marketing strategies are informed by an understanding of

consumer behavioral pathways. The following diagram illustrates a simplified model of how

functional and emotional drivers lead to product loyalty.

Initial Stimulus

Behavioral Drivers

Action & Outcome Loyalty Loop

Hygiene Concern
(e.g., baby clothes, gym wear)

Functional Drivers
- Efficacy
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Evaluation
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- Sense of security
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Emotional
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Product Purchase & Use Positive Experience
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Caption: A simplified signaling pathway from hygiene concern to consumer loyalty.

Conclusion
Reckitt's integration of behavioral science into its hygiene research is a multi-faceted approach

that combines theoretical frameworks like "Targeted Hygiene" with advanced data collection

and analysis techniques. The successful intervention at COP26 demonstrates the efficacy of a

science-led, behaviorally-informed strategy in a large-scale, real-world setting. By continuing to

invest in understanding the nuanced drivers of consumer behavior through both quantitative

and qualitative methods, Reckitt is positioned to develop more effective hygiene solutions and

promote positive, lasting changes in public health. The ongoing research funded by the RGHI

and collaborations with institutions like the London School of Hygiene & Tropical Medicine will

further advance the evidence base in this critical field.[5][15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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